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Compound of Interest

Compound Name: SGC2085

Cat. No.: B10771654

Get Quote

This guide provides comprehensive safety and logistical information for the handling and

disposal of SGC2085, a potent and selective inhibitor of Coactivator-Associated Arginine

Methyltransferase 1 (CARM1). The following procedures are designed for researchers,

scientists, and drug development professionals to ensure safe laboratory practices and proper

experimental conduct.

I. Immediate Safety and Handling Precautions
According to the Safety Data Sheet (SDS), SGC2085 is not classified as a hazardous

substance under the Globally Harmonized System (GHS).[1] However, as with any research

chemical, it is crucial to handle it with care in a controlled laboratory environment.

Personal Protective Equipment (PPE):

A risk assessment should be performed before handling SGC2085. The following standard

PPE is recommended:
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PPE Category Specification

Hand Protection
Chemically resistant, impermeable gloves (e.g.,

nitrile).

Eye Protection Safety glasses with side shields or goggles.

Skin and Body Laboratory coat.

Respiratory

Not generally required. Use in a well-ventilated

area. A respirator may be needed if

aerosolization is likely.

First Aid Measures:

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If symptoms

persist, consult a physician.

Skin Contact Wash off with soap and plenty of water.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes.

Ingestion
Rinse mouth with water. Never give anything by

mouth to an unconscious person.

II. Logistical Information: Storage and Stability
Proper storage is essential to maintain the integrity of SGC2085.

Form Storage Temperature Stability

Solid (Powder) -20°C ≥ 4 years

In Solvent -80°C 1 year

-20°C 1 month
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Data sourced from supplier information.[2][3][4]

III. Operational Plan: From Receipt to Experiment
This section provides a step-by-step guide for handling SGC2085.

1. Receiving and Initial Storage:

Upon receipt, verify the container is intact and properly labeled.

Log the compound into your chemical inventory.

Store the solid compound at -20°C in a tightly sealed container.

2. Preparation of Stock Solutions:

Precaution: Prepare solutions in a chemical fume hood or a designated area with good

ventilation.

Solubility: SGC2085 has the following solubilities:

DMSO: ~30 mg/mL

DMF: ~30 mg/mL

Ethanol: ~30 mg/mL

Procedure:

Allow the solid SGC2085 vial to equilibrate to room temperature before opening to prevent

condensation.

Weigh the required amount of SGC2085 powder.

Add the appropriate solvent (e.g., fresh DMSO) to the desired concentration.[4]

Vortex or sonicate briefly to ensure complete dissolution.
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Aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-thaw

cycles.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term stability or -20°C for short-term use.[4]

Experimental Workflow for Handling SGC2085:
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Caption: Workflow for handling SGC2085 from receipt to disposal.
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IV. Disposal Plan
While SGC2085 is not classified as hazardous, it is prudent to follow standard procedures for

chemical waste disposal to prevent environmental release.

1. Segregation of Waste:

All materials contaminated with SGC2085 should be segregated from general laboratory

waste. This includes unused compound, solutions, and contaminated consumables.

2. Step-by-Step Disposal Procedure:

Unused Solid Compound:

Collect in a clearly labeled, sealed container.

Label as "Non-hazardous chemical waste for incineration."

Dispose of through your institution's chemical waste management program.

Liquid Waste (Solutions):

Collect all aqueous and solvent-based solutions containing SGC2085 in a designated,

sealed, and properly labeled waste container.

Do not pour solutions down the drain unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Manage the container as chemical waste for disposal via your EHS program.

Contaminated Consumables (Gloves, Pipette Tips, etc.):

Collect all contaminated solid waste in a designated, sealed waste bag or container.

Label the container clearly as "Contaminated laboratory waste."

Dispose of according to your institutional guidelines for chemical-contaminated solid

waste.
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V. Experimental Protocols
A. In Vitro CARM1 Enzyme Inhibition Assay

This protocol is a general method to determine the IC50 value of SGC2085 against CARM1.

Materials:

Recombinant human CARM1 enzyme

Histone H3 peptide substrate

S-adenosyl-L-[methyl-3H]-methionine ([3H]SAM)

Assay buffer (e.g., 50 mM Tris-HCl pH 8.0, 10 mM DTT)

SGC2085 stock solution (in DMSO)

Scintillation cocktail and plates

Microplate scintillation counter

Methodology:

Inhibitor Preparation: Prepare a serial dilution of SGC2085 in DMSO, followed by a further

dilution in assay buffer to the desired final concentrations.

Reaction Setup:

In a 96-well plate, add the assay buffer.

Add the SGC2085 dilutions (or DMSO as a vehicle control).

Add the CARM1 enzyme and incubate for 15 minutes at room temperature to allow for

inhibitor binding.

Reaction Initiation: Start the reaction by adding a mixture of the histone H3 substrate and

[3H]SAM.
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Incubation: Incubate the plate at 30°C for 1 hour.

Reaction Termination: Stop the reaction by adding trichloroacetic acid (TCA).

Detection: Transfer the reaction mixture to a filter plate to capture the radiolabeled peptide.

Wash the plate to remove unincorporated [3H]SAM. Add scintillation fluid and measure the

radioactivity using a microplate scintillation counter.

Data Analysis: Calculate the percent inhibition for each SGC2085 concentration relative to

the DMSO control. Plot the percent inhibition against the log of the inhibitor concentration

and fit the data to a four-parameter logistic equation to determine the IC50 value.

Workflow for In Vitro Enzyme Inhibition Assay:
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Caption: Step-by-step workflow for a CARM1 enzyme inhibition assay.
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B. Cell-Based Assay for CARM1 Activity (HEK293 Cells)

Although SGC2085 is reported to have poor cell permeability, this protocol describes a general

method for testing its effects in a cellular context.[4]

Materials:

HEK293 cells

DMEM supplemented with 10% FBS, penicillin, and streptomycin

SGC2085 stock solution (in DMSO)

Lysis buffer (e.g., RIPA buffer) with protease inhibitors

Antibodies for immunoblotting (e.g., anti-methylated protein antibody, loading control)

Methodology:

Cell Culture: Grow HEK293 cells in 12-well plates until they reach approximately 30%

confluency.[4]

Treatment: Treat the cells with varying concentrations of SGC2085 (or DMSO as a vehicle

control).

Incubation: Incubate the cells for 48 hours.[4]

Cell Lysis:

Remove the media and wash the cells with PBS.

Add lysis buffer to each well and incubate at room temperature for 3 minutes.

Add SDS to a final concentration of 1%.[4]

Protein Analysis:

Collect the cell lysates.
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Separate the proteins by SDS-PAGE.

Transfer the proteins to a membrane and perform immunoblotting with antibodies against

a known CARM1 substrate and a loading control to assess changes in protein

methylation.

VI. SGC2085 Mechanism of Action and Signaling
Pathway
SGC2085 is a selective inhibitor of CARM1 (also known as PRMT4), an enzyme that

methylates arginine residues on histone and non-histone proteins. This post-translational

modification plays a crucial role in regulating gene transcription. By inhibiting CARM1,

SGC2085 can modulate the expression of genes involved in various cellular processes.

Simplified CARM1 Signaling Pathway:

Transcription Factors
(e.g., Nuclear Receptors)

CARM1 (PRMT4)

recruits

Arginine Methylation

SGC2085

inhibits

Histone H3 (H3R17/26) Co-activators
(e.g., p300/CBP)

Target Gene Expression

activates

Click to download full resolution via product page

Caption: SGC2085 inhibits CARM1, preventing the methylation of histones and co-activators,

which in turn modulates target gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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